Cas no 820260-69-3 (Ethanimidic acid, 2,2,2-trichloro-, 1-(3,4-dichlorophenyl)ethyl ester)

• Product name: Ethanimidic acid, 2,2,2-trichloro-, 1-(3,4-dichlorophenyl)ethyl ester
• CAS No: 820260-69-3
• MF: C₁₀H₈NOCl₅
• MW: 335.44162
• CID: 699756
• PubChem ID: 71420300

Ethanimidic acid, 2,2,2-trichloro-, 1-(3,4-dichlorophenyl)ethyl ester Chemical and Physical Properties

Names and Identifiers

• Ethanimidic acid, 2,2,2-trichloro-, 1-(3,4-dichlorophenyl)ethyl ester
• 1-(3,4-dichlorophenyl)ethyl 2,2,2-trichloroethanimidate
• 820260-69-3
• DTXSID00839498

• Inchi： InChI=1S/C10H8Cl5NO/c1-5(17-9(16)10(13,14)15)6-2-3-7(11)8(12)4-6/h2-5,16H,1H3
• InChI Key： IVQOCYSVJPNRGA-UHFFFAOYSA-N
• SMILES： CC(C1=CC(=C(C=C1)Cl)Cl)OC(=N)C(Cl)(Cl)Cl

Computed Properties

• Exact Mass: 334.901902g/mol
• Monoisotopic Mass: 332.904852g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 33.1Ų